Cas no 20626-99-7 (Phosphonothioic acid, methyl-, O-(2-methylpropyl) ester)

• Product name: Phosphonothioic acid, methyl-, O-(2-methylpropyl) ester
• CAS No: 20626-99-7
• MF: C₅H₁₃O₂PS
• MW: 168.194281339645
• CID: 1395014

Phosphonothioic acid, methyl-, O-(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid, methyl-, O-(2-methylpropyl) ester

• Inchi： 1S/C5H13O2PS/c1-5(2)4-7-8(3,6)9/h5H,4H2,1-3H3,(H,6,9)
• InChI Key： YCMIYMJPARQCES-UHFFFAOYSA-N
• SMILES： CP(=S)(O)OCC(C)C

Computed Properties

• Exact Mass: 167.02966

Experimental Properties

• Density: 1.0824 g/cm3
• Boiling Point: 112-112.5 °C(Press: 0.5 Torr)
• PSA: 32.29
• pka: 3.82±0.10(Predicted)